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Compound of Interest

Compound Name: L-Idaric Acid Disodium Salt
Cat. No.: B13859367
Get Quote
\ J

Scientific Background & Rationale

L-Idaric acid (CAS 80876-58-0) is a dicarboxylic sugar acid (aldaric acid) derived from L-idose.
[1] In aqueous environments, aldaric acids exhibit a complex equilibrium between the open-
chain free acid and its cyclic lactone forms (typically 1,4-lactone or 3,6-lactone).[1] This
equilibrium is pH-dependent and critical for reproducibility.[1]

The disodium salt (L-Idarate) is the thermodynamically stable form in alkaline media.
Preparation requires precise neutralization to drive the equilibrium entirely from the lactone/acid
species to the dicarboxylate anion. Failure to fully hydrolyze the lactone or control pH results in
solutions with drifting pH and inconsistent concentration.

Chemical Equilibrium & Strategy

To prepare a stable disodium salt solution, one must introduce sufficient base (NaOH) to:
e Open the lactone ring (irreversible in base).

o Deprotonate both carboxylic acid groups (
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Target pH: Afinal pH of 8.0 — 8.5 is recommended to ensure >99.9% formation of the disodium
species (

) while maintaining physiological compatibility.

Mechanism Diagram

The following diagram illustrates the conversion pathway from the commercial precursor (often
the lactone or acid) to the stable salt.
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Caption: Reaction pathway for the generation of Disodium L-ldarate. Blue arrows indicate the
titration workflow.

Materials & Equipment
Reagents
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Reagent Grade CAS Notes

Highly hygroscopic.[1
L-Idaric Acid (or 1,4- 80876-58-0 (Acid) / ghly hygrescopic.[1]

High Purity (>95%) [2] Store at -20°C
Lactone) 80876-59-1 (Lactone) )
under inert gas.
] ] ] Use Carbonate-free
Sodium Hydroxide 1.0 N Standardized )
1310-73-2 solution to prevent
(NaOH) Sol. )
buffering.[1]
Resistivity 18.2
Water Ultrapure (Type I) 7732-18-5
MQ[1]-cm at 25°C.
Equipment

Analytical Balance: Readability 0.01 mg (e.g., Mettler Toledo XPR).

pH Meter: Calibrated (3-point: pH 4.01, 7.00, 10.01).

Magnetic Stirrer: With temperature control.[1][3]

Syringe Filter: 0.22 um PES (Polyethersulfone) for sterilization.

Experimental Protocol

This protocol describes the preparation of a 100 mL stock solution of 50 mM L-ldaric Acid

Disodium Salt.

Calculation

¢ Molecular Weight (Free Acid,

): 210.14 g/mol [2]

e Target Concentration: 50 mM (0.05 mol/L)
o Mass Required:

e Note: If starting with the lactone (
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, MW 192.12 g/mol ), adjust mass accordingly (

9)-

Step-by-Step Procedure
Step 1: Preparation of Base Matrix

o Dispense 80 mL of Ultrapure Water into a clean glass beaker.
e Place on a magnetic stirrer and insert a calibrated pH electrode.

« Critical: Monitor temperature; maintain at 20-25°C.[1]

Step 2: Dissolution & Hydrolysis

e Weigh 1.0507 g of L-Idaric Acid (or equivalent Lactone) accurately.
e Add the solid to the water under moderate stirring.
o Observation: The pH will drop rapidly (typically pH < 3.0).

« Titration (Neutralization):

o

Slowly add 1.0 N NaOH dropwise.[1]

[¢]

Monitor the pH continuously.

[¢]

Inflection Point 1: Around pH 3.5-4.0 (Monosodium salt).[1]

o

Inflection Point 2: Continue adding NaOH until pH stabilizes between 8.0 and 8.5.

o Lactone Note: If using the lactone, the pH may drift downward after initial adjustment as the
ring opens. Maintain pH 8.5 for 30 minutes to ensure complete hydrolysis.

Step 3: Final Adjustment

e Once pH is stable at 8.0-8.5 for >10 minutes, transfer the solution to a 100 mL volumetric
flask.

» Rinse the beaker and electrode with Ultrapure Water, adding rinses to the flask.
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e Dilute to volume (QS) with Ultrapure Water.

e Invert 10 times to mix.

Step 4: Filtration & Sterilization[4]

o Draw the solution into a sterile syringe.
e Pass through a 0.22 um PES filter into a sterile, endotoxin-free storage container.

o Why PES? Low protein binding and high chemical compatibility with alkaline salt solutions.

Quality Control & Validation

Every batch must be validated to ensure the salt form is correct and the concentration is

accurate.
Parameter Acceptance Criteria Method
Clear, colorless, particulate- ] )
Appearance Visual Inspection
free
pH 8.0+0.2 Potentiometric

o Consistent with theoretical o
Conductivity o Conductivity Meter
ionic strength

N No precipitation after 24h at ] o
Stability s°C Visual / Turbidity

Workflow Logic Diagram

The following flowchart ensures self-validation during the preparation process.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.crick.ac.uk/sites/default/files/2020-05/Supplementary%20Method%2014%20Preparation%20of%200_2M%20EDTA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13859367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Start: Weigh Precursor

Dissolve in Water
(pH < 3.0)

Add NaOH to pH 8.5

Wait 30 mins
Check pH Drift

pH Stable

Re-adjust pH QS to Volume
(Hydrolysis incomplete) Filter (0.22 pm)

Click to download full resolution via product page

Caption: Decision tree for ensuring complete lactone hydrolysis and stable salt formation.

Storage & Stability

Temperature: Store liquid aliquots at -20°C for long-term stability (up to 6 months). Short-
term (1 week) at 4°C.

Container: Polypropylene (PP) or glass vials. Avoid polystyrene if long-term storage is
planned due to potential leaching at higher pH.[1]

Freeze-Thaw: Limit to 1 cycle. Aliquot immediately after preparation.

Precipitation: If precipitate forms upon thawing, sonicate at 37°C. If it does not redissolve,
the salt may have reverted or degraded; discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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